Cas no 64341-46-4 (4-Oxa-1-azabicyclo[3.2.0]heptan-7-one)

• Product Name: 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one
• CAS No: 64341-46-4
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 505992
• PubChem ID: 194189
• Update Time: 2025-04-19

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one
• 4-oxa-1-azabicyclo(3.2.0)heptan-7-one
• SCHEMBL6285435
• DTXSID90982886
• 4-Oabch-7-one
• 64341-46-4

• Inchi： 1S/C5H7NO2/c7-4-3-5-6(4)1-2-8-5/h5H,1-3H2
• InChI Key： UBIRCWMYTXDXJX-UHFFFAOYSA-N
• SMILES： O1CCN2C(CC12)=O

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 262.8°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.547
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Clavams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Clavams